Cas no 53939-85-8 ( )

• Product Name: &nbsp
• CAS No: 53939-85-8
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 939361
• PubChem ID: 3278847
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-pentyl-2-sulfanylidene-1H-pyrimidin-4-one
• 6-pentyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• HMS2886L15
• NSC 102025
• DS-005954
• 53939-85-8
• SCHEMBL7161078
• CHEMBL1485639
• SMR000528474
• MLS000737233
• NSC102025
• SCHEMBL8944425
• NSC-102025
• 6-Amyl-2-thiouracil
• DTXSID20390975
• NCIOpen2_001636
•  

• Inchi： 1S/C9H14N2OS/c1-2-3-4-5-7-6-8(12)11-9(13)10-7/h6H,2-5H2,1H3,(H2,10,11,12,13)
• InChI Key： YUDZFWQDUVWCMU-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(CCCCC)N1)=O

Computed Properties

• Exact Mass: 198.08300
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 80.74000
• LogP: 2.16520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones